2-Benzyl-4,6-dichloro-1,3,5-triazine

• IUPAC Name: 2-benzyl-4,6-dichloro-1,3,5-triazine
• InChI: InChI=1S/C10H7Cl2N3/c11-9-13-8(14-10(12)15-9)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: HLHINYIRBZWBEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=NC(=N2)Cl)Cl
• Molecular Formula: C10H7Cl2N3
• Molecular Weight: 240.09 g/mol

Description

2-Benzyl-4,6-dichloro-1,3,5-triazine is a chemical compound with the linear formula C10H7Cl2N3. It is a white to yellow solid.

Synthesis Analysis

The synthesis of this compound involves several specific synthetic protocols. These protocols involve the preparation from cyanuric chloride of a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines containing alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester and imidazole groups via sequential nucleophilic substitution of the C-Cl bond by C-O, C-N and C-S bonds.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C10H7Cl2N3.

Chemical Reactions Analysis

This compound can undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 240.09.

Scientific Research Applications

Synthesis and Characterization in Chemistry

• Dendrimeric Melamine Cored Complexes: Synthesis and characterization of dendrimeric melamine cored complexes using 2,4,6-tris(4-hydroxybenzimino)-1,3,5-triazine derivatives, which involves 2,4,6-tris(4-(4,6-dichloro-1,3,5-triazine-2-yloxy)benzimino)-1,3,5-triazine in the synthesis process. These complexes have potential applications in studying magnetic behaviors (Uysal & Koç, 2010).

Crystal Structure Analysis

• Crystal Structure of Anilazine: Investigating the crystal structure of anilazine, which includes a 4,6-dichloro-1,3,5-triazine framework. This research contributes to understanding the molecular and crystal structure of triazine fungicides (Jeon et al., 2014).

Application in Organic Synthesis

• Recyclable Hypervalent Iodine(III) Reagent: Development of 2,4,6-tris[(4-dichloroiodo)phenoxy)]-1,3,5-triazine as a new recyclable hypervalent iodine(III) reagent for chlorination and oxidation reactions. This has implications in the field of organic synthesis (Thorat, Bhong, & Karade, 2013).

Medicinal Chemistry

• Potential Cell Signaling Inhibitor: Exploring the synthesis of terminal alkyne-functionalized triazine for potential use as a cell signaling inhibitor. This involves the use of 2-benzylsulfanyl-4,6-dichloro-1,3,5-triazine in the process (Courme et al., 2008).

Advanced Material Science

• Microporous Polymers for CO2 Adsorption: Preparation of microporous polymers based on 1,3,5-triazine units, using 2,4,6-trichloro-1,3,5-triazine, for high CO2 adsorption capacity. This is significant for environmental applications and material science (Lim, Cha, & Chang, 2012).

Biochemical Analysis

Biochemical Properties

Triazine derivatives, which include 2-Benzyl-4,6-dichloro-1,3,5-triazine, have been found to exhibit various biological activities, including antimicrobial, antimalarial, anti-cancer, and anti-viral activities

Cellular Effects

Some triazine derivatives have been found to have antimicrobial activity

Molecular Mechanism

Triazine derivatives can undergo various chemical reactions, such as nucleophilic substitution reactions

Temporal Effects in Laboratory Settings

It is known that the compound is a white to yellow solid and is stable under normal temperatures and pressures .